Cas no 1807157-90-9 (Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate)
1807157-90-9 structure
Product Name:Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate
CAS No:1807157-90-9
MF:C10H8FNO3
MW:209.173826217651
CID:4952650
Update Time:2023-08-22
Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate
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- Inchi: 1S/C10H8FNO3/c1-15-10(14)6-2-7(5-13)8(4-12)9(11)3-6/h2-3,13H,5H2,1H3
- InChI Key: SWQVUKBJNRMMMV-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)OC)C=C(CO)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 0.7
- Topological Polar Surface Area: 70.3
Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011650-250mg |
Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate |
1807157-90-9 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015011650-500mg |
Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate |
1807157-90-9 | 97% | 500mg |
782.40 USD | 2021-06-21 | |
| Alichem | A015011650-1g |
Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate |
1807157-90-9 | 97% | 1g |
1,475.10 USD | 2021-06-21 |
Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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